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Identification of Acid Hydrolysis Degradation Products

Under forced acid hydrolysis conditions, Ertugliflozin degrades to form four primary products. The

following table summarizes their key characteristics [1] [2]:

Degradation
Product

Molecular
Formula

Observed [M+H]+
(m/z)

Major Mass Fragments (m/z)

DP-1 C₂₅H₃₀ClNO₈ 508.1724 383, 341, 285, 225, 207, 147,

121, 111

DP-2 C₂₁H₁₉ClO₄ 371.1037 207, 153

DP-3 C₂₃H₂₁ClO₅ 413.1139 353, 247, 233, 153, 133, 109

DP-4 C₂₁H₁₈Cl₂O₃ 389.0694 353, 267, 233, 153, 133, 109

Experimental Protocol for Forced Degradation Studies

Here is a detailed methodology for conducting forced acid hydrolysis and analyzing the degradation

products, based on the search results [1] [2].
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Sample Preparation for Acid Hydrolysis

Procedure: Expose Ertugliflozin to 1N Hydrochloric Acid (HCl). The study found considerable
degradation under these conditions.

Work-up: After the degradation period, neutralize the reaction mixture using a saturated solution of
Ammonium Carbonate ((NH₄)₂CO₃).
Isolation: The resulting solid can be recovered using lyophilization (freeze-drying) for further
purification and analysis.

UHPLC-MS Analysis Conditions

This method achieved separation of Ertugliflozin and its five degradation products in a short 4-minute

runtime.

Column: Waters Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase:

A: 0.1% Formic acid in water
B: 0.1% Formic acid in acetonitrile

Gradient Program:

Time (min) % Mobile Phase B

0.0 3

0.5 3

2.5 98

3.5 98

3.6 3

4.0 3

Flow Rate: 0.4 mL/min
Column Temperature: 35 °C

Detection: Photo Diode Array (PDA) detector
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Mass Spectrometry: Electrospray Ionization (ESI), positive/negative polarity switching, scan range

100-1200 Da.

Structural Characterization Techniques

Isolation: Degradation products were isolated using semi-preparative HPLC.
High-Resolution Mass Spectrometry (HRMS): Used to determine the exact mass and formula of

each degradation product.
NMR Spectroscopy: 1H, 13C, and 2D NMR experiments (in DMSO-d6 solvent) were critical for

complete structural elucidation.

The workflow for the entire identification and characterization process is summarized below:
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Start: Ertugliflozin API

Stress Degradation
(1N HCl, Acid Hydrolysis)

Neutralization
(Saturated (NH₄)₂CO₃)

Sample Recovery
(Lyophilization)

Analysis (UHPLC-MS)
4-min Runtime

Isolation
(Semi-preparative HPLC)

Structural Characterization
(HRMS & NMR)

Result: Structural Confirmation
of Degradation Products
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Troubleshooting Guide: Frequently Asked Questions
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Q1: Why is my chromatogram showing poor resolution or peak shape for the degradation products?

A1: The study found that using 0.1% formic acid with a Waters Acquity BEH C18 column provided
optimum separation. Poor results were obtained with other buffers like trifluoroacetic acid or

ammonium bicarbonate, and other columns like phenyl or CSH C18 [1] [2]. Ensure your mobile phase
and column match the optimized conditions.

Q2: Ertugliflozin did not degrade significantly under the stress conditions I used. What could be the

reason?

A2: The research indicates that Ertugliflozin is relatively stable under thermal, photolytic, neutral,
and alkaline hydrolysis conditions. Significant degradation was observed specifically in acid
hydrolysis and oxidative stress. Ensure you are using the correct stressor (1N HCl for acid
hydrolysis) [1] [2].

Q3: How can I be sure of the structural identity of the degradation products?

A3: The study emphasizes that relying solely on LC-MS is insufficient for definitive confirmation. For
concrete evidence, you must isolate the pure degradation fractions (e.g., via semi-prep HPLC) and

perform advanced structural characterization using HRMS and NMR (1D and 2D) spectroscopy [1]
[2].

Q4: Are these degradation products unique to Ertugliflozin?

A4: Yes. The five degradation products (DP-1 to DP-5) identified in the cited study were reported as
novel and had not been documented before. Four were formed under acid hydrolysis, and one

(DP-5) under oxidative conditions [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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